Cas no 1956325-21-5 (7-Iodo-6-methyl-1H-indazole)

• Product Name: 7-Iodo-6-methyl-1H-indazole
• CAS No: 1956325-21-5
• MF: C₈H₇IN₂
• MW: 258.059053659439
• CID: 5744237
• PubChem ID: 118990190
• Update Time: 2025-11-02

7-Iodo-6-methyl-1H-indazole Chemical and Physical Properties

Names and Identifiers

• 1956325-21-5
• 7-Iodo-6-methyl-1H-indazole
• 1H-Indazole, 7-iodo-6-methyl-

• Inchi： 1S/C8H7IN2/c1-5-2-3-6-4-10-11-8(6)7(5)9/h2-4H,1H3,(H,10,11)
• InChI Key： HJETYGGFQYMSLP-UHFFFAOYSA-N
• SMILES： IC1=C(C)C=CC2C=NNC=21

Computed Properties

• Exact Mass: 257.96540g/mol
• Monoisotopic Mass: 257.96540g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 28.7Ų

Experimental Properties

• Density: 1.933±0.06 g/cm3(Predicted)
• Boiling Point: 366.0±22.0 °C(Predicted)
• pka: 12.51±0.40(Predicted)

Additional information on 7-Iodo-6-methyl-1H-indazole

Comprehensive Overview of 7-Iodo-6-methyl-1H-indazole (CAS No. 1956325-21-5): Properties, Applications, and Research Insights

7-Iodo-6-methyl-1H-indazole (CAS No. 1956325-21-5) is a halogenated indazole derivative that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. This compound belongs to the indazole family, a class of heterocyclic compounds known for their diverse biological activities. The presence of an iodo substituent at the 7-position and a methyl group at the 6-position enhances its reactivity, making it a valuable intermediate in organic synthesis and drug discovery.

In recent years, the demand for halogenated indazoles like 7-Iodo-6-methyl-1H-indazole has surged, driven by their role in developing kinase inhibitors and anticancer agents. Researchers are particularly interested in its potential to modulate protein-protein interactions, a hot topic in targeted therapy and precision medicine. The compound's CAS number 1956325-21-5 is frequently searched in academic databases, reflecting its relevance in medicinal chemistry and biochemical research.

The synthesis of 7-Iodo-6-methyl-1H-indazole typically involves iodination of a pre-functionalized indazole core, followed by purification via chromatography. Its molecular weight and solubility properties make it suitable for high-throughput screening (HTS) assays, a technique widely used in drug discovery pipelines. Analysts highlight its compatibility with cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig, which are critical for constructing complex biologically active molecules.

From an industrial perspective, 7-Iodo-6-methyl-1H-indazole is often discussed in the context of API (Active Pharmaceutical Ingredient) development. Its structural motif aligns with trends in fragment-based drug design, a strategy gaining traction due to its efficiency in identifying lead compounds. Questions like "How to optimize the yield of 7-Iodo-6-methyl-1H-indazole?" or "What are the latest applications of iodinated indazoles?" are commonly explored in forums and research publications.

Environmental and safety considerations are also pivotal when handling 7-Iodo-6-methyl-1H-indazole. While not classified as hazardous, proper storage conditions (e.g., inert atmosphere, low temperature) are recommended to maintain its stability. The compound's spectroscopic data (NMR, MS) and crystallographic properties are well-documented, aiding in quality control during large-scale production.

In summary, 7-Iodo-6-methyl-1H-indazole (CAS No. 1956325-21-5) represents a versatile building block in modern chemistry. Its integration into drug discovery, coupled with advancements in catalytic methodologies, positions it as a compound of enduring scientific and commercial interest. As research continues to uncover new applications, its role in innovative therapeutics and material science is expected to expand further.